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Compound of Interest

Compound Name: Spartioidine N-oxide

Cat. No.: B15584621

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spartioidine N-oxide is a pyrrolizidine alkaloid, a class of natural compounds found in various
plant species.[1][2][3] As with many natural products, understanding its physicochemical
properties, including solubility, is crucial for research and development, particularly in fields like
pharmacology and toxicology. This guide provides a summary of the available data on
spartioidine N-oxide and outlines a general experimental workflow for the analysis of alkaloid
N-oxides.

Core Data: Physicochemical Properties

While specific experimental data on the solubility of spartioidine N-oxide in various solvents is
not readily available in the public domain, a summary of its key physicochemical properties is
presented below. This information is essential for any experimental design involving this
compound.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15584621?utm_src=pdf-interest
https://www.benchchem.com/product/b15584621?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Spartioidine-N-oxide
https://www.medchemexpress.com/spartioidine-n-oxide-standard.html
https://www.medchemexpress.com/spartioidine-n-oxide.html?locale=ko-KR
https://www.benchchem.com/product/b15584621?utm_src=pdf-body
https://www.benchchem.com/product/b15584621?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula C1sH23NOe [1114]

Molecular Weight 349.38 g/mol [1][4]

CAS Number 121123-61-3 [4][5]

Appearance Solid (presumed) Inferred from supplier data
Storage Temperature 2-8°C

Experimental Protocols: A Generalized Approach for
Alkaloid N-Oxide Analysis

Specific experimental protocols for determining the solubility of spartioidine N-oxide are not
detailed in the available literature. However, a general workflow for the synthesis and
characterization of alkaloid N-oxides can be described. This process is often a prerequisite for
conducting solubility studies.

Synthesis and Characterization of Alkaloid N-Oxides:

A common method for preparing alkaloid N-oxides in a laboratory setting involves the oxidation
of the parent alkaloid.[6]

o Oxidation: The parent alkaloid is dissolved in a suitable solvent. An oxidizing agent, such as
hydrogen peroxide or organic peroxyacids, is then introduced to the solution.[6] The reaction
is typically carried out at room temperature.[6]

 Purification: Following the reaction, the resulting mixture is purified to isolate the alkaloid N-
oxide. This can be achieved through techniques such as column chromatography.

 Structural Confirmation: The structure of the synthesized N-oxide is then confirmed using
various analytical techniques. High-resolution mass spectrometry (HRMS) is used to
determine the accurate mass and elemental composition.[7][8] Nuclear Magnetic Resonance
(NMR) spectroscopy (*H and 3C NMR) provides detailed information about the molecular
structure. The presence of the N-O group can be further confirmed by Fourier-transform
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infrared spectroscopy (FT-IR), which shows characteristic vibrational bands for this functional
group.[7][9]

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the synthesis and characterization
of an alkaloid N-oxide, which would be a necessary preliminary step for conducting detailed
solubility studies.
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Generalized workflow for alkaloid N-oxide synthesis and characterization.

Conclusion

While quantitative solubility data for spartioidine N-oxide remains elusive in currently
accessible literature, this guide provides a foundational understanding of its known
physicochemical properties. The generalized experimental workflow for the synthesis and
characterization of alkaloid N-oxides offers a starting point for researchers aiming to conduct
further studies, including solubility assessments. Future research should focus on
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experimentally determining the solubility of spartioidine N-oxide in a range of
pharmaceutically and analytically relevant solvents to facilitate its development and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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